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Compound of Interest

Compound Name: T-448

Cat. No.: B15376062 Get Quote

Technical Support Center: T-448
Disclaimer: T-448 is identified as an investigational nonapeptide KISS1 receptor (KISS1R)

agonist also known as TAK-448 or MVT-602.[1] The information provided below is compiled

from available public data and is intended for experimental use by qualified researchers.

Frequently Asked Questions (FAQs)
Q1: What is T-448?

A1: T-448, also known as TAK-448 or MVT-602, is a potent and full agonist for the KISS1

receptor (KISS1R) with an EC50 of 632 pM.[1] It is an investigational nonapeptide with the

sequence Ac-{d-Tyr}-{Hyp}-NTF-{Aza-Gly}-L-{Arg(Me)}-W-NH2.[1] It has been studied for its

testosterone-suppressive activity and has demonstrated anti-tumor effects in preclinical

models.[1]

Q2: What is the recommended solvent for preparing T-448 stock solutions?

A2: T-448 has excellent water solubility.[1] It can be dissolved in water at a concentration of

100 mg/mL (81.61 mM), though ultrasonic assistance may be needed.[1]

Q3: How should I store the T-448 compound and its stock solutions?

A3: Proper storage is critical to maintain the stability of T-448.
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Powder: The solid form should be stored sealed and away from moisture. For long-term

storage, -80°C (up to 2 years) or -20°C (up to 1 year) is recommended.[1]

Stock Solutions: Once dissolved, aliquot the solution to prevent repeated freeze-thaw cycles.

Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month, ensuring they are

sealed and protected from moisture.[1]

Q4: Is T-448 stable in aqueous media for cell culture experiments?

A4: While T-448 is water-soluble, the stability of peptides in cell culture media can be variable

due to enzymatic degradation. It is best practice to prepare fresh dilutions of T-448 in your

experimental media from a frozen stock solution immediately before each experiment.

Q5: Can I repeatedly freeze and thaw my T-448 stock solution?

A5: It is strongly recommended to avoid repeated freeze-thaw cycles. Aliquoting the stock

solution into single-use volumes is the best practice to prevent product inactivation.[1]

Data Presentation
Table 1: Solubility of T-448

Solvent Concentration Molarity Notes

| Water (H₂O) | 100 mg/mL | 81.61 mM | May require sonication for complete dissolution.[1] |

Table 2: Recommended Storage Conditions and Stability
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Form
Storage
Temperature

Duration Notes

Powder -80°C 2 years
Sealed, away from
moisture.[1]

Powder -20°C 1 year
Sealed, away from

moisture.[1]

In Solvent -80°C 6 months
Aliquot to avoid

freeze-thaw cycles.[1]

| In Solvent | -20°C | 1 month | Aliquot to avoid freeze-thaw cycles.[1] |

Troubleshooting Guide
Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

Possible Cause 1: Compound Degradation. T-448, being a peptide, may be susceptible to

degradation from improper storage or handling.

Solution: Ensure the stock solution has not exceeded its recommended storage time and

temperature (-80°C for 6 months, -20°C for 1 month).[1] Avoid multiple freeze-thaw cycles

by using single-use aliquots. Prepare fresh dilutions in media for each experiment.

Possible Cause 2: Protease Activity. Proteases present in serum-containing cell culture

media or released by cells can degrade the peptide.

Solution: Minimize the incubation time when possible. Consider using serum-free media or

protease inhibitor cocktails if compatible with your experimental design.

Possible Cause 3: Adsorption to Plastics. Peptides can sometimes adsorb to the surface of

plastic labware, reducing the effective concentration.

Solution: Use low-adsorption polypropylene tubes and pipette tips for preparing and

storing T-448 solutions.

Issue 2: Difficulty dissolving the T-448 powder.
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Possible Cause: Incomplete dissolution.

Solution: T-448 is reported to have excellent water solubility, but assistance may be

required.[1] Use an ultrasonic bath to aid in dissolving the compound completely in water.

[1] Ensure you are not exceeding the 100 mg/mL solubility limit.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM T-448 Stock Solution

Materials:

T-448 powder (Molecular Weight: 1225.36 g/mol )[1]

Sterile, nuclease-free water

Low-adsorption polypropylene microcentrifuge tubes

Calibrated pipette

Ultrasonic water bath

Methodology:

Equilibrate the T-448 vial to room temperature before opening to prevent condensation.

Weigh the desired amount of T-448 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 10 mM stock solution, you would need 12.25 mg of T-448.

Add the calculated volume of sterile water. For 12.25 mg, you would add 1 mL of water.

Vortex briefly to mix.

If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.

Once fully dissolved, create single-use aliquots (e.g., 10-20 µL) in low-adsorption

polypropylene tubes.
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Store the aliquots at -80°C for up to 6 months.[1]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Methodology:

Thaw a single-use aliquot of the 10 mM T-448 stock solution at room temperature.

Perform a serial dilution of the stock solution directly into your final cell culture medium

(e.g., RPMI, DMEM) to achieve the desired final concentrations for your experiment.

Example: To prepare a 100 µL well with a final concentration of 100 nM T-448, you would

perform an intermediate dilution first, then add a small volume (e.g., 1 µL) of a 10 µM

intermediate solution to the well containing cells and media.

Mix gently by pipetting or swirling the plate.

Use the prepared working solutions immediately. Do not store diluted solutions in culture

media.
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Caption: Workflow for preparing and using T-448 in experiments.
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Caption: T-448 activation of the KISS1R signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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